Cas no 1804849-47-5 (Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate)
Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate
-
- Inchi: 1S/C10H7F5N2O5/c1-21-7(18)2-4-6(17(19)20)3-5(8(11)12)16-9(4)22-10(13,14)15/h3,8H,2H2,1H3
- InChI Key: IKVZYJHFYBDFPD-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(C(=N1)OC(F)(F)F)CC(=O)OC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 414
- XLogP3: 2.6
- Topological Polar Surface Area: 94.2
Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083099-1g |
Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate |
1804849-47-5 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate
Research Brief on Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804849-47-5)
Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804849-47-5) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various disease pathways.
The structural features of Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate make it a valuable scaffold for the design of enzyme inhibitors and receptor modulators. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical for improving pharmacokinetic properties. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on yield improvement and environmental sustainability. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions.
In the context of agrochemical applications, Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate has been investigated as a precursor for herbicides with selective activity against resistant weed species. Preliminary field trials have shown that derivatives of this compound exhibit potent herbicidal activity at low application rates, with minimal environmental impact. Additionally, its nitro group serves as a reactive handle for further functionalization, enabling the development of diverse chemical libraries for high-throughput screening.
From a pharmaceutical perspective, recent in vitro studies have highlighted the compound's potential as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that pyridine derivatives incorporating this scaffold demonstrated nanomolar inhibitory activity against specific cancer-related kinases. Molecular docking simulations revealed that the trifluoromethoxy group plays a crucial role in binding affinity, suggesting avenues for further structural optimization.
Despite these promising developments, challenges remain in the large-scale production and formulation of Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate. Current research efforts are directed toward addressing these issues, with a focus on green chemistry principles and cost-effective manufacturing processes. Future studies are expected to explore its broader applications in drug discovery and material science, leveraging its unique physicochemical properties.
In conclusion, Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate represents a versatile and valuable compound in the realm of chemical biology. Its multifaceted applications in agrochemicals and pharmaceuticals, coupled with ongoing advancements in synthetic methodologies, position it as a compound of significant interest for researchers in the field. Continued investigation into its biological activities and synthetic accessibility will likely yield further insights and innovations.
1804849-47-5 (Methyl 6-(difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)